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Compound of Interest

Compound Name: 2-Cyanoacetamide

Cat. No.: B1669375

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals like 2-Cyanoacetamide is paramount. This guide provides immediate safety
protocols, operational plans, and disposal procedures to foster a secure laboratory
environment.

Chemical Overview: 2-Cyanoacetamide is a white to yellow crystalline powder. It is harmful if
swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure when handling 2-Cyanoacetamide.
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PPE Category

Specification

Standard Compliance

Eye/Face Protection

Tightly fitting safety goggles or
chemical safety goggles with

side-shields.

OSHA 29 CFR 1910.133 or
European Standard EN166.[3]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile rubber, 0.11 mm
minimum layer thickness) and
appropriate protective clothing

to prevent skin exposure.

EU Directive 89/686/EEC and
the standard EN 374.[3][4]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is necessary if
exposure limits are exceeded
or if irritation occurs. A full-face
respirator or a dust mask (type
N95 or P1) may be appropriate
depending on the risk

assessment.[3][4]

OSHA 29 CFR 1910.134 or
European Standard EN 149.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is crucial for minimizing risks.

[EEN

. Preparation and Engineering Controls:

o Ensure adequate ventilation in the handling area. Facilities should be equipped with an

eyewash station and a safety shower.

e Minimize dust generation and accumulation.

o Keep the container tightly closed when not in use.

2. Donning PPE:
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» Before handling, put on all required PPE as specified in the table above. Inspect gloves for
any damage prior to use.[1][3]

3. Handling the Chemical:

e Avoid contact with eyes, skin, and clothing.
e Do not ingest or inhale the substance.

e Wash hands thoroughly after handling.

4. In Case of Exposure:

» Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate medical attention.

o Skin: Remove contaminated clothing and shoes. Flush skin with plenty of water for at least
15 minutes. Get medical aid.

 Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give
anything by mouth to an unconscious person. Get medical aid immediately.

e Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical aid.

5. Storage:

o Store in a cool, dry, well-ventilated area away from incompatible substances such as strong
oxidizing agents, strong reducing agents, strong acids, and strong bases.

e Do not store in direct sunlight.

Disposal Plan

Proper disposal of 2-Cyanoacetamide and contaminated materials is critical to prevent
environmental contamination and ensure safety.
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Waste Type Disposal Procedure

Dispose of in a manner consistent with federal,
state, and local regulations. Contact a licensed
professional waste disposal service. The

Unused 2-Cyanoacetamide material may be dissolved or mixed with a
combustible solvent and burned in a chemical
incinerator equipped with an afterburner and
scrubber.[4]

Contaminated PPE Dispose of as unused product.[4]

Clean up spills immediately, observing
precautions in the Protective Equipment section.
) Sweep up or absorb the material and place it
Spils into a suitable clean, dry, closed container for
disposal. Avoid generating dusty conditions and

provide ventilation.

Experimental Workflow for Handling 2-
Cyanoacetamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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